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Compound of Interest

Compound Name: 2,2,6-Trimethylcyclohexanone

Cat. No.: B1581249 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2,2,6-Trimethylcyclohexanone, including detailed operational and disposal plans to

minimize risk and ensure compliance.

2,2,6-Trimethylcyclohexanone is a flammable liquid and vapor that can be harmful if

ingested, inhaled, or comes into contact with skin. It is known to cause skin and eye irritation

and may lead to respiratory irritation. Adherence to strict safety protocols is crucial when

working with this chemical.

Essential Safety Information at a Glance
To facilitate a rapid understanding of the key safety parameters for 2,2,6-
Trimethylcyclohexanone, the following table summarizes its critical properties and exposure

limits.
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Property Value Source

Molecular Formula C₉H₁₆O [1][2]

Molecular Weight 140.22 g/mol [1][3]

Appearance Colorless to pale yellow liquid [4]

Odor
Sweet, honey-like tobacco

odor
[4]

Boiling Point 61-62 °C (15 mmHg) [5]

Density 0.9 g/mL [5]

Flash Point
51.67 °C (125.00 °F) - Closed

Cup
[6]

Solubility Slightly miscible with water [7][8]

GHS Hazard Statements
H226, H302, H312, H315,

H318, H332, H335

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling 2,2,6-Trimethylcyclohexanone, the use of appropriate Personal Protective

Equipment (PPE) is mandatory. The following table outlines the required PPE for various

laboratory operations.
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Operation
Recommended Personal Protective
Equipment

General Handling

- Eye Protection: Chemical safety goggles or a

face shield.[9] - Hand Protection: Wear

appropriate protective gloves to prevent skin

exposure.[9] - Skin and Body Protection: Lab

coat, long pants, and closed-toe shoes. For

larger quantities, consider flame-retardant

antistatic protective clothing.

Weighing/Dispensing

- All PPE listed for General Handling. -

Respiratory Protection: If ventilation is

inadequate or if mists are generated, use a

NIOSH-approved respirator with an organic

vapor cartridge.[9]

Heating/Refluxing

- All PPE listed for General Handling and

Weighing/Dispensing. - Ensure work is

conducted in a certified chemical fume hood.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guide provides a clear, step-by-step process for the safe handling of 2,2,6-
Trimethylcyclohexanone from receipt to disposal.

1. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2,2,6-Trimethylcyclohexanone.[10]
Ensure Proper Ventilation: All handling of this chemical should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[9][10]
Assemble all necessary PPE: Have all required personal protective equipment readily
available and inspect it for any damage before use.
Locate Emergency Equipment: Be aware of the location and proper operation of the nearest
safety shower, eyewash station, and fire extinguisher.
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2. Handling the Chemical:

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that containers are properly grounded and bonded when transferring the chemical.[1]
Use Non-Sparking Tools: Employ tools made of non-sparking materials to avoid accidental
ignition.[1][10]
Avoid Inhalation: Do not breathe vapors or mists.[10]
Prevent Contact: Avoid contact with skin and eyes.[11]
Keep Away from Ignition Sources: Ensure there are no open flames, hot surfaces, or sparks
in the vicinity of where the chemical is being handled.[1][10]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[10]
Clean Equipment: Clean any contaminated equipment and the work area.
Proper Storage: Store 2,2,6-Trimethylcyclohexanone in a tightly closed container in a dry,
cool, and well-ventilated place, away from heat and ignition sources.[10] Incompatible
materials include strong oxidizing agents.[10]

Disposal Plan: Ensuring Environmental and
Personal Safety
Proper disposal of 2,2,6-Trimethylcyclohexanone and any contaminated materials is critical

to prevent environmental contamination and personal exposure.

1. Waste Segregation:

Chemical Waste: Unused or waste 2,2,6-Trimethylcyclohexanone should be collected in a
designated, properly labeled, and sealed container for hazardous waste.
Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should be
collected in a separate, clearly labeled hazardous waste container.

2. Disposal Procedure:

Approved Waste Disposal: All waste materials must be disposed of through an approved
hazardous waste disposal plant.[2][10] Do not pour this chemical down the drain.
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Follow Institutional Guidelines: Adhere to all local, state, and federal regulations, as well as
your institution's specific protocols for hazardous waste disposal.

Emergency Protocols: Spill and Exposure Response
In the event of a spill or exposure, immediate and correct action is crucial.

Chemical Spill Workflow
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Caption: Workflow for responding to a chemical spill.
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Exposure Response:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water.[10] If skin irritation occurs, seek medical attention.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids.[10] Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.

Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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